Cas no 5489-16-7 (6-methyl-3-(methylsulfanyl)-5H-[1,2,4]triazino[5,6-b]indole)

6-methyl-3-(methylsulfanyl)-5H-[1,2,4]triazino[5,6-b]indole structure
5489-16-7 structure
Product Name:6-methyl-3-(methylsulfanyl)-5H-[1,2,4]triazino[5,6-b]indole
CAS No:5489-16-7
MF:C11H10N4S
MW:230.288899898529
CID:1592225
PubChem ID:5310831
Update Time:2025-04-21

6-methyl-3-(methylsulfanyl)-5H-[1,2,4]triazino[5,6-b]indole Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-3-(methylsulfanyl)-5H-[1,2,4]triazino[5,6-b]indole
    • 5H-1,2,4-triazino[5,6-b]indole, 6-methyl-3-(methylthio)-
    • 6-methyl-3-methylsulfanyl-5H-[1,2,4]triazino[5,6-b]indole
    • HMS2502P23
    • CCG-113080
    • CHEMBL1309476
    • STK508941
    • AKOS000354768
    • AB00086900-01
    • MLS000107014
    • 5489-16-7
    • DTXSID20415490
    • 6-methyl-3-(methylthio)-5H-[1,2,4]triazino[5,6-b]indole
    • SMR000111388
    • Inchi: 1S/C11H10N4S/c1-6-4-3-5-7-8(6)12-10-9(7)14-15-11(13-10)16-2/h3-5H,1-2H3,(H,12,13,15)
    • InChI Key: OSUVBCRFXBJDKL-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C2C(=N1)NC1C(C)=CC=CC=12

Computed Properties

  • Exact Mass: 230.0628
  • Monoisotopic Mass: 230.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.8A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.41
  • Boiling Point: 490.2°C at 760 mmHg
  • Flash Point: 250.3°C
  • Refractive Index: 1.752
  • PSA: 54.46

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